Cas no 2138174-03-3 (Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl-
• CAS No: 2138174-03-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5279336
• PubChem ID: 165952881
• Update Time: 2025-07-15

Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl-
• EN300-683833
• 2138174-03-3
• 2-(aminomethyl)-1-(1-methylcyclobutyl)pentan-1-ol

• Inchi： 1S/C11H23NO/c1-3-5-9(8-12)10(13)11(2)6-4-7-11/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： ZXXWIDGQHUMPEW-UHFFFAOYSA-N
• SMILES： OC(C(CN)CCC)C1(C)CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 291.0±13.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl-

Cyclobutanemethanol, α-[1-(Aminomethyl)butyl]-1-methyl- (CAS No. 2138174-03-3): An Overview

Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- (CAS No. 2138174-03-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name, 1-[(1-methylcyclobutyl)methyl]-N-(pentan-2-yl)methanamine, is characterized by its unique cyclobutane ring structure and functional groups that confer specific biological activities.

The chemical structure of Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- consists of a cyclobutane ring attached to a methanol group and an aminomethylbutyl substituent. The presence of these functional groups makes it a versatile molecule for various applications, particularly in the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclobutane ring and the aminomethylbutyl substituent are believed to play crucial roles in its ability to inhibit pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action is thought to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

The pharmacokinetic properties of Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- have been extensively studied to understand its behavior in biological systems. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolism primarily occurs via hepatic pathways, leading to the formation of metabolites that are efficiently excreted through urine and bile.

To further explore the therapeutic potential of Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl-, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and pain conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The structural uniqueness of Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- also makes it an attractive target for drug design and optimization. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its interactions with specific protein targets. These studies have provided valuable insights into the binding modes and affinity of the compound, guiding the development of more potent and selective analogs.

In conclusion, Cyclobutanemethanol, α-[1-(aminomethyl)butyl]-1-methyl- (CAS No. 2138174-03-3) is a promising compound with diverse biological activities. Its anti-inflammatory and analgesic properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials and computational studies continue to unravel its full potential, paving the way for new therapeutic applications in medicine.